Cas no 53866-33-4 (17beta-Estradiol-2,4-d2)

• Product Name: 17beta-Estradiol-2,4-d2
• CAS No: 53866-33-4
• MF: C₁₈H₂₄O₂
• MW: 274.394289016724
• MDL: MFCD00079179
• CID: 375635
• PubChem ID: 24894546
• Update Time: 2025-04-19

17beta-Estradiol-2,4-d2 Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-2,4-d2-3,17-diol,(17b)- (9CI)
• (17beta)-(2,4-~2~H_2_)estra-1,3,5(10)-triene-3,17-diol
• 1,3,5[10]-ESTRATRIENE-2,4-D2-3,17BETA-DIOL
• 2,4-Dideuterioestradiol
• Estra-1,3,5(10)-triene-2,4-D2-3,17-diol, (17-beta)-
• Estradiol-d2
• CS-0374425
• beta-Estradiol-d2, 98 atom % D
• (1S,3aS,3bR,9bS,11aS)-11a-methyl(6,8-?H?)-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1,7-diol
• 17beta-Estradiol-2,4-d2
• 53866-33-4
• (8R,9S,13S,14S,17S)-2,4-dideuterio-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
• PD043953
• 17beta-Estradiol D2 (2,4-D2); Estra-1,3,5(10)-triene-2,4-d2-3,17-diol, (17?)-; (17?)-Estra-1,3,5(10)-triene-2,4-d2-3,17-diol; 2,4-Dideuterioestradiol: 17beta-Estradiol D2 (2,4 D2)
• 17beta-Estradiol D2 (2,4-D2)
• HY-B0141S3
• beta-Estradiol-d2
• 17Beta-Estradiol-D2
• 17beta-Estradiol D2 (2,4-D2); Estra-1,3,5(10)-triene-2,4-d2-3,17-diol, (17ss)-; (17ss)-Estra-1,3,5(10)-triene-2,4-d2-3,17-diol; 2,4-Dideuterioestradiol: 17beta-Estradiol D2 (2,4 D2)

• MDL： MFCD00079179
• Inchi： 1S/C18H24O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-17,19-20H,2,4,6-9H2,1H3/t14-,15-,16+,17+,18+/m1/s1/i3D,10D
• InChI Key： VOXZDWNPVJITMN-JXCLBMSPSA-N
• SMILES： O[C@H]1CC[C@H]2[C@@H]3CCC4C([2H])=C(C([2H])=CC=4[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 274.190183496g/mol
• Monoisotopic Mass: 274.190183496g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 40.5Ų

17beta-Estradiol-2,4-d2 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H332-H350-H360
• Warning Statement： P201-P280-P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 45-46-61-20/21/22
• Safety Instruction： 53-22-36/37/39-45
• RTECS：KG6814500
• Hazardous Material Identification：
• Risk Phrases：R45